Cas no 615-78-1 (1h,3h-pyrimidine-4-one-2-thione, 1-methyl-)

• Product Name: 1h,3h-pyrimidine-4-one-2-thione, 1-methyl-
• CAS No: 615-78-1
• MF: C₅H₆N₂OS
• MW: 142.178939342499
• CID: 864123
• PubChem ID: 3036305
• Update Time: 2025-04-19

1h,3h-pyrimidine-4-one-2-thione, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1h,3h-pyrimidine-4-one-2-thione, 1-methyl-
• 1-methyl-2-sulfanylidenepyrimidin-4-one
• 1-Methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• 4(1H)-pyrimidinone, 2,3-dihydro-1-methyl-2-thioxo-

• MDL： MFCD00955671
• Inchi： 1S/C5H6N2OS/c1-7-3-2-4(8)6-5(7)9/h2-3H,1H3,(H,6,8,9)
• InChI Key： NHYBHTWIHXJICP-UHFFFAOYSA-N
• SMILES： S=C1NC(C=CN1C)=O

Computed Properties

• Exact Mass: 142.02018
• Monoisotopic Mass: 142.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 32.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones